Cas no 918340-81-5 (2-Propyn-1-ol, 3,3',3''-(1,3,5-benzenetriyl)tris-)

• Product Name: 2-Propyn-1-ol, 3,3',3''-(1,3,5-benzenetriyl)tris-
• CAS No: 918340-81-5
• MF: C₁₅H₁₂O₃
• MW: 240.253984451294
• CID: 777308
• PubChem ID: 71427455
• Update Time: 2025-04-19

2-Propyn-1-ol, 3,3',3''-(1,3,5-benzenetriyl)tris- Chemical and Physical Properties

Names and Identifiers

• 2-Propyn-1-ol, 3,3',3''-(1,3,5-benzenetriyl)tris-
• 3-[3,5-bis(3-hydroxyprop-1-ynyl)phenyl]prop-2-yn-1-ol
• DTXSID30846195
• 3,3',3''-(Benzene-1,3,5-triyl)tri(prop-2-yn-1-ol)
• 918340-81-5

• Inchi： 1S/C15H12O3/c16-7-1-4-13-10-14(5-2-8-17)12-15(11-13)6-3-9-18/h10-12,16-18H,7-9H2
• InChI Key： SFQSBIWJXXWZAV-UHFFFAOYSA-N
• SMILES： OCC#CC1C=C(C#CCO)C=C(C#CCO)C=1

Computed Properties

• Exact Mass: 240.078644241g/mol
• Monoisotopic Mass: 240.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 60.7Ų